1-(4-fluorophenyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 1-(4-fluorophenyl)-3-methyl-6-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C20H14FN3O2/c1-12-18-16(20(25)26)11-17(13-5-3-2-4-6-13)22-19(18)24(23-12)15-9-7-14(21)8-10-15/h2-11H,1H3,(H,25,26)
• InChI Key: NKMPEDPNAQDAKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CC=C3)C(=O)O)C4=CC=C(C=C4)F
• Molecular Formula: C20H14FN3O2
• Molecular Weight: 347.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile and aniline.

Scientific Research Applications

Antibacterial Applications

A study by Maqbool et al. (2014) presented the synthesis of similar compounds, demonstrating significant antibacterial properties. This highlights a potential application of the compound in developing new antibacterial agents (Maqbool et al., 2014).

Antiviral and Anticancer Potential

Further research has indicated the compound's relevance in antiviral and anticancer studies. Bernardino et al. (2007) synthesized derivatives showcasing antiviral activity against various viruses, suggesting its potential in antiviral therapy (Bernardino et al., 2007). Additionally, organometallic complexes containing similar structures have been evaluated for their anticancer activities, indicating the compound's applicability in cancer treatment (Stepanenko et al., 2011).

Chemical Synthesis and Characterization

The compound and its derivatives have been subjects of theoretical and experimental investigations for their chemical synthesis and characterization. For instance, Alieva and Vorob’ev (2020) discussed the fluorination of related pyrazolo[1,5-a]pyridines, contributing to the development of new synthetic methodologies in organofluorine chemistry (Alieva & Vorob’ev, 2020).

Structural and Spectroscopic Analysis

Studies have also focused on the structural and spectroscopic analysis of related compounds, aiding in the understanding of their molecular configurations and interactions. Glidewell et al. (2017) examined closely related structures through X-ray crystallography and identified specific molecular conformations and hydrogen bonding patterns, providing insights into the compound's structural dynamics (Glidewell et al., 2017).

Mechanism of Action

Mode of Action

Based on its structure, it can be hypothesized that it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Pharmacokinetics

The distribution, metabolism, and excretion of this compound would depend on its chemical properties and the specific enzymes present in the body .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, extreme pH or temperature conditions could potentially affect the compound’s structure and function. Additionally, the presence of other molecules could either facilitate or hinder the compound’s interaction with its targets .